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Compound of Interest

Compound Name: 4-Oxohexanoic acid

Cat. No.: B072597

Essential Safety and Handling Guide for 4-
Oxohexanoic Acid

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling chemicals like 4-Oxohexanoic acid. This guide provides
immediate, essential safety protocols, operational plans for handling, and disposal procedures

to foster a secure research environment.

Chemical Profile and Hazards

4-Oxohexanoic acid (CAS No. 1117-74-4) is a carboxylic acid containing a ketone group.[1] It
is classified as harmful if swallowed and causes serious eye irritation.[2][3] It is typically a
colorless to pale yellow liquid with a distinct odor and is soluble in water and organic solvents.

[1]

Quantitative Data Summary

A clear understanding of the physical and chemical properties of 4-Oxohexanoic acid is
crucial for its safe handling.
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Property

Value

Molecular Formula

C6H1003

Molecular Weight

130.14 g/mol [2]

Appearance

Colorless to pale yellow liquid[1]

GHS Hazard Class

Acute toxicity, Oral (Category 4), Serious eye
irritation (Category 2A)[2][3]

Hazard Statements

H302: Harmful if swallowed, H319: Causes

serious eye irritation[3]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against chemical exposure. The

following table outlines the recommended PPE for handling 4-Oxohexanoic acid, categorized

by the scale of the operation.

Equipment

Small-Scale Operations
(e.g., benchtop)

Large-Scale Operations
(e.g., pilot plant)

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene)

Double-gloving with chemical-
resistant gloves (e.g., butyl

rubber, Viton™)

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Chemical splash goggles and

a face shield[4]

Body Protection

Laboratory coat

Chemical-resistant apron or

coveralls over a lab coat

Respiratory Protection

Work in a well-ventilated area

or a chemical fume hood

A full-face air-purifying
respirator may be necessary if

ventilation is inadequate[5]

Footwear

Closed-toe shoes

Chemical-resistant, steel-toe

boots
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Operational Plan: Step-by-Step Handling

Adherence to a strict operational plan minimizes the risk of exposure and accidents.
1. Preparation and Engineering Controls:

e Ensure a calibrated and certified chemical fume hood is readily available for all
manipulations.

» Keep the container of 4-Oxohexanoic acid tightly closed when not in use.

» Store the chemical in a cool, dry, and well-ventilated area away from incompatible materials
such as strong oxidizing agents, strong acids, and bases.[6]

» Confirm that an emergency eyewash station and safety shower are easily accessible.
2. Handling the Compound:

e Don the appropriate PPE as detailed in the table above before handling the chemical.
e Use only non-sparking tools when opening or transferring 4-Oxohexanoic acid.

e Avoid direct contact with skin and eyes, and prevent inhalation of vapors.[5]

e When transferring, pour slowly to minimize splashing.

3. In Case of Exposure:

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
any contaminated clothing and launder it before reuse. Seek medical attention if skin
irritation develops.[5]

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids. Remove contact lenses if present and easy to do so.
Continue rinsing and seek immediate medical attention.[3]

¢ Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the
person is not breathing, give artificial respiration. Seek medical attention.[5]
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e Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[3][6]

Chemical Spill Workflow

In the event of a spill, a clear and immediate response is critical. The following diagram outlines
the necessary steps to safely manage a 4-Oxohexanoic acid spill.

Caption: Workflow for Safely Managing a 4-Oxohexanoic Acid Spill.

Disposal Plan

Proper disposal of 4-Oxohexanoic acid and any contaminated materials is crucial to prevent
environmental harm and ensure regulatory compliance.

1. Waste Collection:

o Collect all waste containing 4-Oxohexanoic acid, including contaminated absorbent
materials, in a dedicated, properly labeled, and sealed container.

2. Neutralization:

« If permissible by local regulations and your institution's safety protocols, neutralize the waste
material. Slowly add a suitable base, such as sodium bicarbonate, to the acidic waste until
the pH is neutral (pH 7).[7] This should be done in a fume hood with appropriate PPE.

3. Storage:

o Store the sealed waste container in a designated, well-ventilated hazardous waste storage
area, away from incompatible materials.

4. Disposal:

» Dispose of the hazardous waste through a licensed chemical waste disposal company.[5] Do
not pour 4-Oxohexanoic acid down the drain.

o Contaminated containers should be triple-rinsed (or the equivalent) and can then be offered
for recycling or reconditioning, or punctured to prevent reuse and disposed of in a sanitary
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landfill if regulations allow.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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